Cas no 49769-82-6 (Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester)

• Product Name: Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester
• CAS No: 49769-82-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 2829076
• PubChem ID: 10879108
• Update Time: 2025-04-21

Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID70446890
• 49769-82-6
• Propanedioic acid, [(4-methylphenyl)methyl]-, dimethyl ester
• SCHEMBL16327191

• Inchi： 1S/C13H16O4/c1-9-4-6-10(7-5-9)8-11(12(14)16-2)13(15)17-3/h4-7,11H,8H2,1-3H3
• InChI Key： VDDVOUKFJRBURC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 236.10485899Da
• Monoisotopic Mass: 236.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų